(2-Nitroethyl)benzene

• CAS No.: 6125-24-2
• Product Name: (2-Nitroethyl)benzene
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• IUPAC Name: 2-nitroethylbenzene
• Standard InChI: InChI=1S/C8H9NO2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
• Standard InChIKey: XAWCLWKTUKMCMO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C=C1)CC[N+](=O)[O-]
• Boiling Point: 250.0 °C
• Melting Point: -23.0 °C
• Synonyms: 1-(PHENYL) 2-NITROETHANE;PHENYLNITROETHANE;Benzene, (2-nitroethyl)-;3-Nitroethylbenzene;nitro-phenylethane,1-nitro-2-phenylethane;1-Nitro-2-phenylethane;Nsc23854;1-(2-Nitroethyl)benzene
• Reference: 1: Kuwahara Y, Ichiki Y, Morita M, Asano Y. (2-Nitroethyl)benzene: a major flower; scent from the Japanese loquat Eriobotrya japonica [Rosales: Rosaceae]. Biosci; Biotechnol Biochem. 2014;78(8):1320-3. doi: 10.1080/09168451.2014.921558. Epub; 2014 Jun 12. PubMed PMID: 25130732.; ; ; 2: Su Y, Zhang Z, Guo C. A new nitroethylphenolic glycoside from Semiaquilegia; adoxoides. Fitoterapia. 2004 Jun;75(3-4):420-2. PubMed PMID: 15159012.; ; ; 3: Hou Z, Liang X, Du L, Su F, Su W. Quantitative determination and validation of; avermectin B1a in commercial products using quantitative nuclear magnetic; resonance spectroscopy. Magn Reson Chem. 2014 Sep;52(9):480-5. doi:; 10.1002/mrc.4098. Epub 2014 Jun 18. PubMed PMID: 24943110.
• PubChem Compound: 80208
• Last Modified: Nov 11 2021